Cas no 81864-14-4 (N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide)

• Product Name: N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide
• CAS No: 81864-14-4
• MF: C₉H₈N₂O₅
• MW: 224.17022228241
• MDL: MFCD00188397
• CID: 1078218
• PubChem ID: 540215
• Update Time: 2025-10-22

N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide
• AKOS002256489
• J-523141
• EE-0752
• FT-0681913
• DTXSID60337223
• MFCD00188397
• Oprea1_307746
• 5-Nitro-4-acetamido-1,2-methylenedioxybenzene
• 5-acetamino-6-nitro-1,3-benzodioxole
• CS-0362356
• N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide #
• 81864-14-4
• N-(6-NITRO-BENZO(1,3)DIOXOL-5-YL)-ACETAMIDE
• N-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide
• N-(6-Nitrobenzo[d][1,3]dioxol-5-yl)acetamide
• SCHEMBL2245461
• G86782

• MDL： MFCD00188397
• Inchi： 1S/C9H8N2O5/c1-5(12)10-6-2-8-9(16-4-15-8)3-7(6)11(13)14/h2-3H,4H2,1H3,(H,10,12)
• InChI Key： JVGRDSBPPKBVBI-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.04332136g/mol
• Monoisotopic Mass: 224.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 440.6±45.0 °C at 760 mmHg
• Flash Point: 220.3±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide

N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide: A Comprehensive Overview

N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide, identified by the CAS registry number 81864-14-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodioxole ring with a nitro group and an acetamide substituent. The benzodioxole moiety, a derivative of benzene with two oxygen atoms in the 1,3 positions, contributes to the compound's stability and reactivity. The nitro group at position 6 of the benzodioxole ring introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

The acetamide group attached to position 5 of the benzodioxole ring further enhances the compound's functional diversity. Acetamide groups are known for their ability to participate in hydrogen bonding, which can influence solubility, bioavailability, and interactions with biological systems. This combination of structural features makes N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide a versatile molecule with potential applications in drug design and materials science.

Recent studies have explored the potential of N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide as a precursor for more complex molecules with pharmacological activity. For instance, researchers have investigated its role in the synthesis of bioactive compounds targeting specific enzymes or receptors. The nitro group's electron-withdrawing effect has been shown to enhance the compound's ability to inhibit certain kinase enzymes, making it a promising lead for anti-cancer drug development.

In addition to its pharmacological applications, N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide has been studied for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in supramolecular chemistry and crystal engineering. Recent research has focused on its self-assembling properties, which could lead to the development of novel materials with applications in electronics or catalysis.

The synthesis of N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common approaches include nucleophilic substitution or condensation reactions, depending on the starting materials used. Researchers have also explored green chemistry methods to synthesize this compound more efficiently and sustainably.

From an environmental perspective, understanding the fate and transport of N-(6-Nitro-1,3-benzodioxol-5-yl)acetamide in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound can undergo biodegradation under certain conditions, although its persistence in aquatic environments remains an area of active research.

In conclusion, N-(6-Nitro-1,3-benzodioxol-5-y acetamide) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs or advanced materials. As ongoing studies continue to uncover its potential uses and properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.